Cas no 1351647-43-2 (1-(4-phenylpiperazin-1-yl)-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}ethan-1-one)
1-(4-phenylpiperazin-1-yl)-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-phenylpiperazin-1-yl)-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}ethan-1-one
- 1-(4-phenylpiperazin-1-yl)-2-(6-pyrazol-1-ylpyridazin-3-yl)sulfanylethanone
- F1899-2230
- AKOS024618682
- CCG-315390
- 1-(4-phenylpiperazin-1-yl)-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}ethan-1-one
- 1351647-43-2
- 2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone
-
- Inchi: 1S/C19H20N6OS/c26-19(24-13-11-23(12-14-24)16-5-2-1-3-6-16)15-27-18-8-7-17(21-22-18)25-10-4-9-20-25/h1-10H,11-15H2
- InChI Key: KHQLYQSPTAINTF-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCN(C2=CC=CC=C2)CC1)CSC1=NN=C(N2C=CC=N2)C=C1
Computed Properties
- Exact Mass: 380.14193046g/mol
- Monoisotopic Mass: 380.14193046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 92.4Ų
1-(4-phenylpiperazin-1-yl)-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1899-2230-2μmol |
1-(4-phenylpiperazin-1-yl)-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}ethan-1-one |
1351647-43-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1899-2230-5μmol |
1-(4-phenylpiperazin-1-yl)-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}ethan-1-one |
1351647-43-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1899-2230-10μmol |
1-(4-phenylpiperazin-1-yl)-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}ethan-1-one |
1351647-43-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1899-2230-20μmol |
1-(4-phenylpiperazin-1-yl)-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}ethan-1-one |
1351647-43-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1899-2230-1mg |
1-(4-phenylpiperazin-1-yl)-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}ethan-1-one |
1351647-43-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1899-2230-2mg |
1-(4-phenylpiperazin-1-yl)-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}ethan-1-one |
1351647-43-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1899-2230-3mg |
1-(4-phenylpiperazin-1-yl)-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}ethan-1-one |
1351647-43-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1899-2230-4mg |
1-(4-phenylpiperazin-1-yl)-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}ethan-1-one |
1351647-43-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1899-2230-5mg |
1-(4-phenylpiperazin-1-yl)-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}ethan-1-one |
1351647-43-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1899-2230-10mg |
1-(4-phenylpiperazin-1-yl)-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}ethan-1-one |
1351647-43-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(4-phenylpiperazin-1-yl)-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}ethan-1-one Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 1-(4-phenylpiperazin-1-yl)-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}ethan-1-one
Research Brief on 1-(4-phenylpiperazin-1-yl)-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}ethan-1-one (CAS: 1351647-43-2)
Recent studies on the compound 1-(4-phenylpiperazin-1-yl)-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}ethan-1-one (CAS: 1351647-43-2) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of investigations aimed at understanding its pharmacological properties, mechanism of action, and potential therapeutic applications. The compound's distinct chemical architecture, combining phenylpiperazine, pyridazine, and pyrazole moieties, suggests a versatile interaction profile with biological targets, making it a focal point for drug discovery efforts.
One of the key areas of research has been the compound's interaction with central nervous system (CNS) receptors. Preliminary in vitro studies indicate that 1-(4-phenylpiperazin-1-yl)-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}ethan-1-one exhibits selective binding affinity for dopamine and serotonin receptors, which are implicated in various neurological and psychiatric disorders. These findings have spurred further investigations into its potential as a modulator of neurotransmitter systems, with possible applications in the treatment of conditions such as schizophrenia, depression, and Parkinson's disease. The compound's ability to cross the blood-brain barrier, as demonstrated in recent pharmacokinetic studies, further supports its CNS-targeted therapeutic potential.
In addition to its CNS activity, recent research has explored the compound's role in modulating protein-protein interactions (PPIs) involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry reported that 1-(4-phenylpiperazin-1-yl)-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}ethan-1-one effectively inhibits the interaction between specific oncogenic proteins, leading to reduced tumor cell proliferation in vitro. The study utilized a combination of molecular docking simulations and cellular assays to elucidate the compound's mechanism of action, revealing its potential as a scaffold for developing novel anti-cancer agents. These findings underscore the compound's versatility and its applicability across multiple therapeutic areas.
Another significant advancement in the study of this compound involves its synthetic accessibility and optimization. Recent synthetic routes have improved the yield and purity of 1-(4-phenylpiperazin-1-yl)-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}ethan-1-one, facilitating its broader use in preclinical research. A 2024 publication in Organic & Biomolecular Chemistry detailed a streamlined synthesis protocol that reduces the number of steps and enhances scalability, addressing previous challenges associated with its production. This development is critical for advancing the compound into further stages of drug development, including in vivo studies and potential clinical trials.
Despite these promising findings, challenges remain in fully characterizing the compound's safety and efficacy profiles. Ongoing research is focused on addressing potential off-target effects and optimizing its pharmacokinetic properties to enhance therapeutic outcomes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinically viable treatments. The compound's unique chemical and pharmacological attributes position it as a valuable tool for both basic research and applied drug development, with the potential to address unmet medical needs in neurology and oncology.
In conclusion, 1-(4-phenylpiperazin-1-yl)-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}ethan-1-one (CAS: 1351647-43-2) represents a compelling area of research in chemical biology and medicinal chemistry. Its dual potential in CNS disorders and oncology, coupled with advancements in synthetic methodologies, highlights its significance as a multifunctional therapeutic candidate. Future studies will likely focus on refining its selectivity, improving its bioavailability, and exploring its efficacy in animal models, paving the way for its eventual clinical application. This research brief underscores the importance of continued investigation into this compound and its derivatives to unlock their full therapeutic potential.
1351647-43-2 (1-(4-phenylpiperazin-1-yl)-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)